Cas no 872518-71-3 (Carbamic acid, [(5-bromo-7-chloro-2,3-dihydro-2-benzofuranyl)methyl]-,1,1-dimethylethyl ester)

• Product Name: Carbamic acid, [(5-bromo-7-chloro-2,3-dihydro-2-benzofuranyl)methyl]-,1,1-dimethylethyl ester
• CAS No: 872518-71-3
• MF: C₁₄H₁₇BrClNO₃
• MW: 362.646682500839
• CID: 1881011
• PubChem ID: 69575636
• Update Time: 2025-10-29

Carbamic acid, [(5-bromo-7-chloro-2,3-dihydro-2-benzofuranyl)methyl]-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(5-bromo-7-chloro-2,3-dihydro-2-benzofuranyl)methyl]-,1,1-dimethylethyl ester
• C-(5-bromo-7-chloro-2,3-dihydro-benzofuran-2-yl)-N-BOC-methylamine
• 1,1-Dimethylethyl N-[(5-bromo-7-chloro-2,3-dihydro-2-benzofuranyl)methyl]carbamate (ACI)
• Carbamic acid, [(5-bromo-7-chloro-2,3-dihydro-2-benzofuranyl)methyl]-, 1,1-dimethylethyl ester (9CI)
• tert-butyl(5-bromo-7-chloro-2,3-dihydrobenzofuran-2-yl)methylcarbamate
• SCHEMBL5809553
• KSVASNJLEZKGDF-UHFFFAOYSA-N
• D77266
• CS-B1144
• tert-Butyl (5-bromo-7-chloro-2,3-dihydrobenzofuran-2-yl)methylcarbamate
• tert-Butyl((5-bromo-7-chloro-2,3-dihydrobenzofuran-2-yl)methyl)carbamate
• 872518-71-3
• tert-butyl N-[(5-bromo-7-chloro-2,3-dihydro-1-benzofuran-2-yl)methyl]carbamate
• tert-Butyl ((5-bromo-7-chloro-2,3-dihydrobenzofuran-2-yl)methyl)carbamate
• XJB51871

• Inchi： 1S/C14H17BrClNO3/c1-14(2,3)20-13(18)17-7-10-5-8-4-9(15)6-11(16)12(8)19-10/h4,6,10H,5,7H2,1-3H3,(H,17,18)
• InChI Key： KSVASNJLEZKGDF-UHFFFAOYSA-N
• SMILES： O=C(NCC1CC2C(=C(C=C(C=2)Br)Cl)O1)OC(C)(C)C

Computed Properties

• Exact Mass: 361.00803g/mol
• Monoisotopic Mass: 361.00803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 47.6Ų

Additional information on Carbamic acid, [(5-bromo-7-chloro-2,3-dihydro-2-benzofuranyl)methyl]-,1,1-dimethylethyl ester

Research Brief on Carbamic Acid, [(5-Bromo-7-chloro-2,3-dihydro-2-benzofuranyl)methyl]-,1,1-Dimethylethyl Ester (CAS: 872518-71-3)

The compound Carbamic acid, [(5-bromo-7-chloro-2,3-dihydro-2-benzofuranyl)methyl]-,1,1-dimethylethyl ester (CAS: 872518-71-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzofuran scaffold and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of interest for drug discovery and development.

One of the key areas of research has been the synthesis and optimization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient synthetic route for 872518-71-3, highlighting its scalability and purity. The researchers employed a multi-step process involving bromination, chlorination, and carbamate formation, achieving a high yield of the target compound. This advancement is crucial for further pharmacological evaluations and potential industrial production.

Pharmacological studies have revealed that 872518-71-3 exhibits notable activity as a modulator of specific enzymatic pathways. In vitro assays demonstrated its inhibitory effects on certain kinases involved in inflammatory and oncogenic processes. These findings suggest its potential as a lead compound for developing novel anti-inflammatory or anticancer agents. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

Another significant aspect of recent research is the exploration of 872518-71-3's pharmacokinetic properties. A preclinical study conducted in animal models indicated moderate bioavailability and a favorable half-life, which are critical parameters for drug development. The compound's ability to cross the blood-brain barrier was also investigated, opening possibilities for its use in neurological disorders. These results, though preliminary, provide a foundation for future clinical trials.

In addition to its therapeutic potential, 872518-71-3 has been studied for its role in chemical biology. Researchers have utilized this compound as a molecular probe to investigate protein-ligand interactions and signaling pathways. Its unique structural features make it a valuable tool for understanding complex biological mechanisms, further emphasizing its versatility in both applied and basic research.

Despite these promising developments, challenges remain. The precise molecular targets of 872518-71-3 need to be elucidated, and its off-target effects require thorough investigation. Additionally, optimizing its chemical structure to enhance efficacy and reduce toxicity is an ongoing area of research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this field.

In conclusion, Carbamic acid, [(5-bromo-7-chloro-2,3-dihydro-2-benzofuranyl)methyl]-,1,1-dimethylethyl ester (CAS: 872518-71-3) represents a compelling candidate for further investigation in drug discovery and chemical biology. Its synthetic accessibility, pharmacological activity, and potential therapeutic applications make it a molecule of significant interest. Continued research will be essential to fully unlock its capabilities and translate findings into clinical benefits.